![molecular formula C6H5BrO2 B057236 2-Bromo-1-furan-2-yl-ethanone CAS No. 15109-94-1](/img/structure/B57236.png)
2-Bromo-1-furan-2-yl-ethanone
Overview
Description
2-Bromo-1-furan-2-yl-ethanone is a chemical compound with the molecular formula C6H5BrO2 . It has a molecular weight of 189.01 and is a solid in its physical form .
Synthesis Analysis
The synthesis of furan compounds, including 2-Bromo-1-furan-2-yl-ethanone, has seen significant advancements in recent years . Classical methods have been modified and improved, and new methods have been developed . A variety of catalysts have been used for these transformations .Molecular Structure Analysis
The molecular structure of 2-Bromo-1-furan-2-yl-ethanone is represented by the InChI code 1S/C6H5BrO2/c7-4-5(8)6-2-1-3-9-6/h1-3H,4H2 .Chemical Reactions Analysis
While specific chemical reactions involving 2-Bromo-1-furan-2-yl-ethanone are not mentioned in the search results, furan compounds are known to be important building blocks in organic chemistry .Physical And Chemical Properties Analysis
2-Bromo-1-furan-2-yl-ethanone has a density of 1.6±0.1 g/cm3 . It has a boiling point of 226.5±15.0 °C at 760 mmHg , and a melting point of 34ºC . The compound has a flash point of 90.8±20.4 °C .Scientific Research Applications
Antibacterial Activity
Furan derivatives, including 2-bromo-1-(furan-2-yl)ethanone, have been studied for their antibacterial activity . They have shown remarkable therapeutic efficacy, inspiring medicinal chemists to create numerous innovative antibacterial agents .
Antimicrobial, Antioxidant, Anti-inflammatory, and Analgesic Agents
2-Bromo-1-(furan-2-yl)ethanone can be used as a reactant for the preparation of thienylpyrazole-based thiazoles and pyrazolines, which have shown antimicrobial, antioxidant, anti-inflammatory, and analgesic properties .
Synthesis of Cefuroxime
2-Acetylfuran, a compound related to 2-bromo-1-(furan-2-yl)ethanone, can be used in the synthesis of Cefuroxime, a widely used antibiotic .
Production of Pyranone
(S)-1-(furan-2-yl)propan-1-ol, a compound that can be synthesized from 2-bromo-1-(furan-2-yl)ethanone, can be used in the production of pyranone . Pyranone can be used in the synthesis of sugar analogues, antibiotics, tirantamycines, and anticancer drugs .
Stereoselective Michael Addition/Cross-benzoin Cascade Reactions
2-Bromo-1-(furan-2-yl)ethanone can be used as a reactant for the preparation of β-oxo sulfones, which are substrates for stereoselective Michael addition/cross-benzoin cascade reactions .
Synthesis of Novel Furan Derivatives
2-Bromo-1-(furan-2-yl)ethanone can be used in the synthesis of novel furan derivatives . These derivatives have a wide range of prospects in the field of organic chemistry and medicinal chemistry .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Furan derivatives are known to interact with various biological targets, contributing to their diverse bioactivities .
Mode of Action
Furan derivatives can undergo various chemical reactions, potentially leading to interactions with biological targets .
Pharmacokinetics
Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-Bromo-1-(Furan-2-yl)ethanone is currently unavailable . These properties are crucial for understanding the compound’s bioavailability and overall pharmacokinetics.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For 2-Bromo-1-(Furan-2-yl)ethanone, it is recommended to store in a freezer, under -20°C, in an inert atmosphere .
properties
IUPAC Name |
2-bromo-1-(furan-2-yl)ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrO2/c7-4-5(8)6-2-1-3-9-6/h1-3H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIALGUXSAGHRLD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(=O)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90383536 | |
Record name | 2-Bromo-1-furan-2-yl-ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90383536 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-1-furan-2-yl-ethanone | |
CAS RN |
15109-94-1 | |
Record name | 2-Bromo-1-furan-2-yl-ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90383536 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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